Cas no 1143-82-4 (Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate)

Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate structure
1143-82-4 structure
Product Name:Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate
CAS No:1143-82-4
MF:C13H13NO3
MW:231.247223615646
CID:40917
PubChem ID:70838
Update Time:2025-04-18

Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate
    • ethyl 5-methyl-3-phenyl-1,2-oxazole-4-carboxylate
    • ETHYL 5-METHYL-3-PHENYL-4-ISOXAZOLE ACRBOXALATE
    • 4-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-3-PHENYL-, ETHYL ESTER
    • 5-METHYL-3-PHENYL-4-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
    • 5-Methyl-3-phenyl-isoxazol-4-carbonsaeure-aethylester
    • 5-Methyl-3-phenyl-isoxazol-carbonsaeure-(4)-aethylester
    • 5-methyl-3-phenylisoxazole-4-carboxylic acid ethyl este
    • EINECS 214-541-7
    • Ethyl5-methyl-3-phenyl-4-isoxazolecarboxylate
    • 3-Phenyl-5-methylisoxazole-4-carboxylic acid ethyl ester
    • 5-methyl-3-phenyl-4,5-dihydroisoxazole-4-carboxylic acid
    • FT-0657344
    • AKOS015914995
    • AMY13852
    • MFCD06204535
    • SCHEMBL536297
    • 5-methyl-3-phenyl-isoxazole-4-carboxylic acid ethyl ester
    • WFAYOALRVTWYQB-UHFFFAOYSA-N
    • DTXSID00150695
    • 1143-82-4
    • NS00045442
    • 9Z2F64KTR3
    • CS-0441118
    • UNII-9Z2F64KTR3
    • Ethyl5-methyl-3-phenylisoxazole-4-carboxylate
    • MDL: MFCD06204535
    • Inchi: 1S/C13H13NO3/c1-3-16-13(15)11-9(2)17-14-12(11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
    • InChI Key: WFAYOALRVTWYQB-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)OCC)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 231.09000
  • Monoisotopic Mass: 231.089543
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 372.9?°C at 760 mmHg
  • Flash Point: 179.3 ºC
  • Refractive Index: 1.532
  • PSA: 52.33000
  • LogP: 2.82670
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate Security Information

Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate Pricemore >>

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